Cas no 933734-72-6 (2-(4-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride)

• Product Name: 2-(4-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride
• CAS No: 933734-72-6
• MF: C₁₀H₁₃N₃
• MW: 175.230321645737
• MDL: MFCD06410911
• CID: 2952700
• PubChem ID: 25218853
• Update Time: 2025-04-21

2-(4-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-甲基-1H-苯并咪唑-2-基)乙胺二盐酸盐
• 2-(4-methyl-1H-benzimidazol-2-yl)ethanamine
• 2-(4-METHYL-1H-BENZO[D]IMIDAZOL-2-YL)ETHANAMINE
• [2-(4-methyl-1H-benzimidazol-2-yl)ethyl]amine
• 2-(7-METHYL-1H-BENZIMIDAZOL-2-YL)ETHANAMINE
• 1H-Benzimidazole-2-ethanamine, 7-methyl-
• STK502185
• AB25110
• BB 0240346
• 2-(4-Methyl-1H-benzoimidazol-2-yl)ethylamine
• 2-(4-Methyl-1H-benzoimidazol-2-yl)-ethylami ne
• 2-(4-METHYL-1H-1,3-BENZODIAZOL-2-YL)ETHAN
• 933734-72-6
• ALBB-000026
• EN300-231524
• 2-(4-METHYL-1H-1,3-BENZODIAZOL-2-YL)ETHAN-1-AMINE
• 2-(4-METHYL-1H-1,3-BENZIMIDAZOL-2-YL)-1-ETHANAMINE
• BS-33473
• CS-0207719
• 2-(4-METHYL-1H-1,3-BENZODIAZOL-2-YL)ETHANAMINE
• AKOS000321176
• AKOS015842493
• 2-(4-Methyl-1H-benzimidazol-2-yl)ethanamine dihydrochloride

• MDL： MFCD06410911
• Inchi： 1S/C10H13N3/c1-7-3-2-4-8-10(7)13-9(12-8)5-6-11/h2-4H,5-6,11H2,1H3,(H,12,13)
• InChI Key： PTJNQXFUKMHXQI-UHFFFAOYSA-N
• SMILES： N1C(CCN)=NC2C(C)=CC=CC1=2

Computed Properties

• Exact Mass: 175.110947427Da
• Monoisotopic Mass: 175.110947427Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 54.7